molecular formula C15H15F2N5O B7439318 N-[1-(2,2-difluoroethyl)indazol-3-yl]-2-(2-methylimidazol-1-yl)acetamide

N-[1-(2,2-difluoroethyl)indazol-3-yl]-2-(2-methylimidazol-1-yl)acetamide

Cat. No. B7439318
M. Wt: 319.31 g/mol
InChI Key: QIYQLWNAQMOUSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[1-(2,2-difluoroethyl)indazol-3-yl]-2-(2-methylimidazol-1-yl)acetamide is a compound that has gained attention in the scientific community due to its potential applications in research. This compound has been synthesized using various methods and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of N-[1-(2,2-difluoroethyl)indazol-3-yl]-2-(2-methylimidazol-1-yl)acetamide is not fully understood. However, it has been shown to inhibit the growth and proliferation of cancer cells by targeting certain proteins involved in cell division and growth.
Biochemical and Physiological Effects:
This compound has been shown to have biochemical and physiological effects on cancer cells. It inhibits the growth and proliferation of cancer cells by targeting certain proteins involved in cell division and growth. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using N-[1-(2,2-difluoroethyl)indazol-3-yl]-2-(2-methylimidazol-1-yl)acetamide in lab experiments include its ability to inhibit the growth and proliferation of cancer cells and induce apoptosis. This compound has also shown promising results in various scientific studies. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-[1-(2,2-difluoroethyl)indazol-3-yl]-2-(2-methylimidazol-1-yl)acetamide. One direction is to further study its mechanism of action and identify other proteins that it may target. Another direction is to study its potential applications in combination with other drugs for the treatment of cancer. Additionally, future studies could focus on the potential applications of this compound in other areas of research, such as neuroscience and immunology.
In conclusion, this compound is a compound that has shown potential applications in various scientific studies. Its ability to inhibit the growth and proliferation of cancer cells and induce apoptosis make it a promising tool compound for the study of cancer. Further research is needed to fully understand its mechanism of action and potential applications in other areas of research.

Synthesis Methods

N-[1-(2,2-difluoroethyl)indazol-3-yl]-2-(2-methylimidazol-1-yl)acetamide can be synthesized using various methods. One such method involves the reaction of 1-(2,2-difluoroethyl)-3-nitroindazole with 2-methylimidazole in the presence of a reducing agent such as iron powder. The resulting product is then treated with acetic anhydride to yield this compound.

Scientific Research Applications

N-[1-(2,2-difluoroethyl)indazol-3-yl]-2-(2-methylimidazol-1-yl)acetamide has shown potential applications in various scientific studies. It has been used as a tool compound to study the role of certain proteins in cancer cell growth and proliferation. This compound has also been used to study the effects of certain drugs on cancer cells.

properties

IUPAC Name

N-[1-(2,2-difluoroethyl)indazol-3-yl]-2-(2-methylimidazol-1-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H15F2N5O/c1-10-18-6-7-21(10)9-14(23)19-15-11-4-2-3-5-12(11)22(20-15)8-13(16)17/h2-7,13H,8-9H2,1H3,(H,19,20,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QIYQLWNAQMOUSB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC=CN1CC(=O)NC2=NN(C3=CC=CC=C32)CC(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H15F2N5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

319.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.